Cas no 39073-07-9 (2,7-Dibromodibenzo-P-dioxin)

• Product Name: 2,7-Dibromodibenzo-P-dioxin
• CAS No: 39073-07-9
• MF: C₁₂H₆Br₂O₂
• MW: 341.982841968536
• MDL: MFCD00092913
• CID: 924231
• Update Time: 2025-04-19

2,7-Dibromodibenzo-P-dioxin Chemical and Physical Properties

Names and Identifiers

• 2,7-DIBROMODIBENZO-PARA-DIOXIN
• 2,7-Dibromodibenzo[b,e][1,4]dioxin
• 2,7-dibromodibenzo-p-dioxin
• 2,7-Dibrom-dibenzo[1,4]dioxin
• 2,7-Dibrom-dibenzo-p-dioxin
• 2,7-dibromobenzo< b,e> < 1,4> dioxin
• 2,7-Dibromodibenzo(b,e)(1,4)dioxin
• 2,7-dibromo-dibenzo[1,4]dioxin
• 2,7-Dibromo-dibenzo[1,4]dioxine
• AC1L1ZBH
• AG-F-37945
• CHEMBL135555
• CTK4I0883
• Dibenzo(b,e)(1,4)dioxin, 2,7-dibromo-
• SureCN46718
• 2,7-Dibromodibenzo[b,e][1,4]dioxine
• Dibenzo[b,e][1,4]dioxin, 2,7-dibromo-
• BDBM50408334
• 2,7-Dibromodibenzo-P-dioxin

• MDL： MFCD00092913
• Inchi： 1S/C12H6Br2O2/c13-7-1-3-9-11(5-7)16-10-4-2-8(14)6-12(10)15-9/h1-6H
• InChI Key： FPZRQZSGNKQNMF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OC1C=CC(=CC=1O2)Br

Computed Properties

• Exact Mass: 339.87338
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 235
• Topological Polar Surface Area: 18.5

Experimental Properties

• Melting Point: 194.0 to 198.0 deg-C
• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Dibenzo-p-dioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins Dibenzo-p-dioxins